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Compound of Interest

Compound Name: 4-Amino-m-cresol

Cat. No.: B1666317 Get Quote

An In-depth Technical Guide to the Solubility of 4-Amino-m-cresol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is paramount. This guide provides a detailed

overview of the solubility of 4-Amino-m-cresol (also known as 4-amino-3-methylphenol), a

compound used in the synthesis of various dyes and pigments[1].

Solubility Profile of 4-Amino-m-cresol
4-Amino-m-cresol exhibits varying degrees of solubility in different solvents, a critical factor for

its application in various chemical processes. The following table summarizes the available

quantitative and qualitative solubility data. It is important to note that there are some conflicting

reports regarding its solubility in water, with some sources describing it as slightly soluble and

others as insoluble[2][3][4][5]. This discrepancy may arise from different experimental

conditions or purity of the compound used.
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Solvent Temperature Solubility Source

Water 20 °C 2 g/L

Water 25 °C 2 g/L

Hot Water Not Specified Soluble

Cold Water Not Specified Limited solubility

Water Not Specified Slightly soluble

Water Not Specified Insoluble

Ethanol Not Specified Soluble

Methanol Not Specified Soluble

Acetone Not Specified Soluble

Propylene Glycol Not Specified Soluble

Triethanolamine Not Specified Soluble

Various Organic

Solvents
Not Specified Slightly soluble

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of an organic

compound like 4-Amino-m-cresol. This methodology is based on standard laboratory

practices for solubility testing.

Objective: To determine the qualitative solubility of 4-Amino-m-cresol in various solvents.

Materials:

4-Amino-m-cresol

Small test tubes

Spatula
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Vortex mixer (optional)

Graduated cylinders or pipettes

Distilled water

5% Sodium Hydroxide (NaOH) solution

5% Hydrochloric Acid (HCl) solution

Ethanol

Methanol

Acetone

Hexane (as a non-polar solvent example)

Litmus paper or pH meter

Procedure:

Preparation: Label a series of clean, dry test tubes for each solvent to be tested.

Sample Addition: Place a small, measured amount of 4-Amino-m-cresol (e.g., 25 mg) into

each test tube.

Solvent Addition: Add a specific volume of the first solvent (e.g., 0.75 mL) to the

corresponding test tube.

Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 60 seconds) to

facilitate dissolution.

Observation: Observe the mixture to determine if the compound has completely dissolved. If

the solution is clear with no visible solid particles, the compound is considered soluble. If

solid remains, it is considered insoluble or slightly soluble.
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pH Testing (for aqueous solutions): If the compound dissolves in water, test the pH of the

solution using litmus paper or a pH meter to determine if it is acidic, basic, or neutral.

Acid/Base Solubility: For water-insoluble compounds, test their solubility in 5% NaOH and

5% HCl. Solubility in dilute acid suggests a basic functional group (like an amine), while

solubility in dilute base indicates an acidic functional group (like a phenol).

Repeat for Other Solvents: Repeat steps 3-5 for each of the other solvents being tested.

Record Results: Meticulously record all observations in a laboratory notebook.

Logical Workflow for Solubility Determination
The following diagram illustrates a typical workflow for assessing the solubility of an organic

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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